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Compound of Interest

Compound Name: 2,4,4,6-Tetramethylheptane

Cat. No.: B14549634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers of

tetramethylheptane (C₁₁H₂₄), their physicochemical properties, and relevant experimental

methodologies. With a focus on data clarity and practical application, this document is intended

to be a valuable resource for researchers in chemistry and pharmaceutical development.

Structural Isomers of Tetramethylheptane
Tetramethylheptane has a number of structural isomers, which are molecules that have the

same molecular formula but different structural arrangements of atoms. The systematic naming

of these isomers according to IUPAC nomenclature is based on the position of the four methyl

groups on the seven-carbon heptane backbone. The following is a comprehensive list of the

structural isomers of tetramethylheptane:

2,2,3,3-Tetramethylheptane

2,2,3,4-Tetramethylheptane

2,2,3,5-Tetramethylheptane

2,2,3,6-Tetramethylheptane

2,2,4,4-Tetramethylheptane
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2,2,4,5-Tetramethylheptane

2,2,4,6-Tetramethylheptane

2,2,5,5-Tetramethylheptane

2,2,5,6-Tetramethylheptane

2,2,6,6-Tetramethylheptane

2,3,3,4-Tetramethylheptane

2,3,3,5-Tetramethylheptane

2,3,3,6-Tetramethylheptane

2,3,4,4-Tetramethylheptane

2,3,4,5-Tetramethylheptane

2,3,4,6-Tetramethylheptane

2,3,5,5-Tetramethylheptane

2,3,5,6-Tetramethylheptane

2,4,4,5-Tetramethylheptane

2,4,4,6-Tetramethylheptane

2,4,5,5-Tetramethylheptane

3,3,4,4-Tetramethylheptane

3,3,4,5-Tetramethylheptane

3,3,5,5-Tetramethylheptane

3,4,4,5-Tetramethylheptane
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Below is a diagram illustrating the classification of some of these isomers based on the

substitution pattern on the heptane chain.

Classification of Tetramethylheptane Isomers

Geminal Dimethyl Groups Vicinal Dimethyl Groups Isolated Methyl Groups

2,2-Dimethyl Substituted 3,3-Dimethyl Substituted 4,4-Dimethyl Substituted 2,3-Dimethyl Substituted 3,4-Dimethyl Substituted 2,4-Dimethyl Substituted 2,5-Dimethyl Substituted 2,6-Dimethyl Substituted 3,5-Dimethyl Substituted

Tetramethylheptane Isomers (C11H24)

Click to download full resolution via product page

A classification of tetramethylheptane isomers based on substitution patterns.

Physicochemical Properties
The physicochemical properties of tetramethylheptane isomers are influenced by their unique

branching patterns, which affect intermolecular forces and molecular packing. Generally,

increased branching leads to lower boiling points and higher melting points compared to their

linear alkane counterpart, n-undecane. The following table summarizes available quantitative

data for several tetramethylheptane isomers.
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Isomer
Name

CAS
Number

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL)

Refractive
Index

2,2,3,3-

Tetramethylh

eptane

61868-40-4 175-176 - 0.769[1] -

2,2,4,6-

Tetramethylh

eptane

61868-46-0 162.2
-57.06

(estimate)
0.7298 1.4101

2,2,5,5-

Tetramethylh

eptane

61868-47-1 164[2] - - -

2,3,5,5-

Tetramethylh

eptane

61868-55-1 172
-57.06

(estimate)
0.7514 1.4208

2,4,5,5-

Tetramethylh

eptane

61868-58-4 177[3] - 0.759[3] 1.426[3]

3,3,4,4-

Tetramethylh

eptane

61868-59-5 184
-57.06

(estimate)
0.7806 1.4351

3,3,5,5-

Tetramethylh

eptane

61868-61-9 - - 0.767[4] 1.431[4]

3,4,4,5-

Tetramethylh

eptane

- 186.6[5] - - -

Experimental Protocols
Synthesis of Tetramethylheptane Isomers
The synthesis of highly branched alkanes like tetramethylheptane isomers often requires

specific strategies to overcome steric hindrance. Common methods include Grignard reactions,
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Wurtz coupling, and catalytic hydrogenation of corresponding alkenes.

A scalable, three-step synthesis for 2,2,3,3-tetramethylheptane has been reported.[6]

Grignard Reaction: Propylmagnesium bromide is reacted with pinacolone to form the tertiary

alcohol, 2,2,3,3-tetramethylheptan-4-ol.

Dehydration: The resulting alcohol undergoes acid-catalyzed dehydration to yield the alkene,

2,2,3,3-tetramethylhept-4-ene.

Hydrogenation: The alkene is then subjected to catalytic hydrogenation to produce the final

product, 2,2,3,3-tetramethylheptane.

Analytical Characterization
The characterization of tetramethylheptane isomers relies on a combination of chromatographic

and spectroscopic techniques.

Gas Chromatography (GC): GC is a primary tool for separating and identifying isomers in a

mixture. The retention time of each isomer is dependent on its boiling point and interaction

with the stationary phase of the column.

Mass Spectrometry (MS): When coupled with GC (GC-MS), mass spectrometry provides

fragmentation patterns that are unique to each isomer, aiding in their definitive identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for the structural elucidation of individual isomers. The chemical shifts and

coupling constants of the protons and carbons provide detailed information about the

connectivity of the atoms in the molecule.

Below is a generalized workflow for the synthesis and characterization of a tetramethylheptane

isomer.
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General Workflow for Synthesis and Characterization

Synthesis

Purification

Characterization

Starting Materials

Chemical Reaction
(e.g., Grignard, Wurtz)

Reaction Workup
(Extraction, Washing)

Fractional Distillation

GC-MS Analysis NMR Spectroscopy
(1H, 13C)

Purity Assessment

Final

Final Product

Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of a tetramethylheptane isomer.
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Relevance to Drug Development
While highly branched alkanes like tetramethylheptane isomers are generally considered to

have low biological activity, their physicochemical properties make them relevant in the context

of drug development, primarily as excipients.

Solvents and Co-solvents: Their nonpolar nature allows them to be used as solvents for

poorly water-soluble active pharmaceutical ingredients (APIs).

Emulsion and Microemulsion Components: They can be formulated into emulsions and

microemulsions to improve the delivery of lipophilic drugs.

Topical Formulations: Their emollient properties can be utilized in topical formulations to

enhance skin feel and potentially modulate drug penetration.

The low toxicity of many saturated alkanes is a key advantage for their use in pharmaceutical

formulations. However, comprehensive toxicological data for each specific tetramethylheptane

isomer is not readily available, and would need to be established for any new application in a

pharmaceutical product.

Conclusion
The isomers of tetramethylheptane represent a diverse group of highly branched alkanes with

a range of physicochemical properties. While their synthesis and characterization can be

challenging due to their structural complexity, they hold potential for applications in various

fields, including as specialized solvents and as components in pharmaceutical formulations.

Further research into the specific properties and potential biological interactions of each isomer

will be crucial for unlocking their full potential in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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